molecular formula C24H26FN3O2S B6516300 2-{[3-(3-fluorophenyl)-1,4-diazaspiro[4.6]undeca-1,3-dien-2-yl]sulfanyl}-N-(4-methoxyphenyl)acetamide CAS No. 899904-91-7

2-{[3-(3-fluorophenyl)-1,4-diazaspiro[4.6]undeca-1,3-dien-2-yl]sulfanyl}-N-(4-methoxyphenyl)acetamide

Cat. No.: B6516300
CAS No.: 899904-91-7
M. Wt: 439.5 g/mol
InChI Key: ZKBADIRKSLHNEN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 2-{[3-(3-fluorophenyl)-1,4-diazaspiro[4.6]undeca-1,3-dien-2-yl]sulfanyl}-N-(4-methoxyphenyl)acetamide is a structurally complex acetamide derivative characterized by a 1,4-diazaspiro[4.6]undeca-1,3-diene core substituted with a 3-fluorophenyl group and a sulfanyl-linked acetamide moiety terminating in a 4-methoxyphenyl ring. Its molecular formula is C25H27FN3O2S, with a molecular weight of 469.58 g/mol (derived from a structurally analogous compound in ). The spirocyclic framework and fluorophenyl group may enhance metabolic stability and target binding affinity compared to simpler acetamide derivatives .

Properties

IUPAC Name

2-[[2-(3-fluorophenyl)-1,4-diazaspiro[4.6]undeca-1,3-dien-3-yl]sulfanyl]-N-(4-methoxyphenyl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H26FN3O2S/c1-30-20-11-9-19(10-12-20)26-21(29)16-31-23-22(17-7-6-8-18(25)15-17)27-24(28-23)13-4-2-3-5-14-24/h6-12,15H,2-5,13-14,16H2,1H3,(H,26,29)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZKBADIRKSLHNEN-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=C(C=C1)NC(=O)CSC2=NC3(CCCCCC3)N=C2C4=CC(=CC=C4)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H26FN3O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

439.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Halogen-Substituted Analogues

  • 2-{[3-(3,4-Dichlorophenyl)-1,4-diazaspiro[4.6]undeca-1,3-dien-2-yl]sulfanyl}-N-(4-methoxyphenyl)acetamide ():

    • Molecular formula : C24H25Cl2N3O2S
    • Molecular weight : 490.44 g/mol
    • Key difference : Replacement of the 3-fluorophenyl group with a 3,4-dichlorophenyl moiety.
    • Impact : The dichloro substitution increases molecular weight by ~20 g/mol and likely reduces solubility due to higher hydrophobicity. Chlorine’s stronger electron-withdrawing effect may alter electronic interactions in target binding compared to fluorine .
  • N-(3-chloro-4-fluorophenyl)-2-(3-oxo-2-phenyl-1,4-diazaspiro[4.6]undec-1-en-4-yl)acetamide (): Key difference: Incorporates a 3-chloro-4-fluorophenyl group and a ketone in the spiro ring.

Spiro Ring Variants

  • N-(3,4-dimethoxyphenyl)-2-{[3-(3-fluorophenyl)-1,4-diazaspiro[4.5]deca-1,3-dien-2-yl]sulfanyl}acetamide ():
    • Molecular formula : C24H26FN3O3S
    • Molecular weight : 455.55 g/mol
    • Key difference : A smaller spiro[4.5] system vs. the target’s spiro[4.6].
    • Impact : The reduced ring size decreases molecular weight by ~14 g/mol and may constrain conformational flexibility, affecting binding to sterically sensitive targets .

Enzyme Inhibition

  • 2-(3-(3-Fluorophenyl)-1H-indazol-1-yl)-N-(3-(4-methylpiperazin-1-yl)propyl)acetamide (): Activity: Demonstrated inhibitory effects against Trypanosoma brucei trypanothione synthetase. Comparison: The indazole core and piperazine side chain in this compound differ from the target’s spiro system, suggesting divergent target selectivity. However, the shared 3-fluorophenyl group highlights fluorine’s role in enhancing binding via hydrophobic/electrostatic interactions .
  • 2-(2,4-dioxoquinazolin-1-yl)-N-[2-(3-fluorophenyl)ethyl]acetamide (, Compound 9):

    • Activity : Screened for acetylcholinesterase (AChE) inhibition.
    • Comparison : The quinazoline dione moiety in this compound confers distinct hydrogen-bonding capacity, whereas the target’s spiro system may prioritize steric complementarity. Both compounds leverage fluorophenyl groups for hydrophobic anchoring .

Anti-Exudative Activity

  • 2-((4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl)sulfanyl)-N-acetamide derivatives (): Activity: Tested for anti-exudative effects at 10 mg/kg, comparable to diclofenac sodium.

Physicochemical Properties

Compound Molecular Weight (g/mol) LogP (Predicted) Key Substituents
Target Compound 469.58 ~3.2 3-fluorophenyl, spiro[4.6]
Dichlorophenyl Analogue () 490.44 ~3.8 3,4-dichlorophenyl
Spiro[4.5] Variant () 455.55 ~2.9 3-fluorophenyl, spiro[4.5]
Quinazoline Derivative () 384.39 ~2.1 3-fluorophenyl, quinazoline dione

LogP values estimated using fragment-based methods.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.